Cas no 82380-18-5 (2-Fluoro-4-hydroxybenzonitrile)

2-Fluoro-4-hydroxybenzonitrile structure

82380-18-5 structure

Product Name:2-Fluoro-4-hydroxybenzonitrile

CAS No:82380-18-5

MF:C₇H₄FNO

MW:137.111165046692

MDL:MFCD00192177

CID:60432

PubChem ID:24866150

Update Time:2024-10-27

2-Fluoro-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3-fluorophenol
- 2-FLUORO-4-HYDROXYBENZONITRILE (4-CYANO-3-FLUOROPHENOL)
- FCP
- 2-Fluoro-4-hydroxybe
- 4-Cyano-3-fluorophenol 4-Hydroxy-2-fluorobenzonitrile
- 2-FLUORO-4-HYDROXYBENZONITRILE FOR SYNTH
- 3-fluoro-4-cyanopehenol
- Fluoro-4-hydroxybenzonitr
- 2-Fluoro-4-hydroxybenzonitrile
- 2-FLUORO-4-BENZONITRILE
- 4-Hydroxy-2-fluorobenzonitrile
- 3-fluoro-4-cyanophenol
- BENZONITRILE, 2-FLUORO-4-HYDROXY-
- 2-fluoro-4-hydroxybenzenecarbonitrile
- 2-fluoro-4-hydroxy-benzonitrile
- 8H8
- PubChem3495
- PubChem2610
- 4wh7
- fluoro-4-hydroxybenzonitrile
- 2-fluoro4-hydroxybenzonitrile
- KSC448A5L
- 6-fluoro-4-hydroxy benzonitrile
- 4-hydroxy-2-fluoro-benzo
- 2-Fluoro-4-hydroxybenzonitrile, 99% 5GR
- 4-Cyano-3-fluorophenol 4-Hydroxy-2-fluorobenzonitrile
- 2-Fluoro-4-hydroxybenzonitrile (ACI)
- 4-Nitrile-3-fluorophenol
- 2-Fluoro-4-hydroxybenzonitrile,99%
- 2-Fluoro-4-hydroxybenzonitrile, 99%
- W-200564
- DS-1517
- F0462
- J-512485
- 2-Fluoro-4-hydroxy benzonitrile
- DTXSID30370440
- InChI=1/C7H4FNO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10
- AB04647
- CS-W007999
- F9994-0496
- DB-028062
- AC-4069
- BH-0414
- MFCD00192177
- BP-20210
- Q27456884
- NS00038195
- 82380-18-5
- 3-FLUORO-4-HYDROXYBENZONITRILE (4-CYANO-2-FLUOROPHENOL)
- EN300-73306
- SCHEMBL176946
- AKOS005063965
- SY016474
- Z1157728598
- EC 422-810-7
- DB-056663
- 4-hydroxy-2-fluoro-benzonitrile
- MDL： MFCD00192177
- Inchi： 1S/C7H4FNO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10H
- InChI Key： REIVHYDACHXPNH-UHFFFAOYSA-N
- SMILES： N#CC1C(F)=CC(O)=CC=1
- BRN： 4741066

Computed Properties

Exact Mass: 137.028
Monoisotopic Mass: 137.028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.4

Experimental Properties

Color/Form: solid
Density: 1.450(lit.)
Melting Point: 123.0 to 127.0 deg-C
Boiling Point: 285.4±25.0 °C at 760 mmHg
Flash Point: 126.4℃
Refractive Index: 1.558
PH: 4.2 (H2O, 20℃)(saturated aqueous solution)
Solubility: 4.7g/l
PSA: 44.02000
LogP: 1.40298
Solubility: Not determined

2-Fluoro-4-hydroxybenzonitrile Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H302,H318,H411
Warning Statement： P273,P280,P305+P351+P338
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：2
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
HazardClass：9
PackingGroup：III
Storage Condition：Store at room temperature

2-Fluoro-4-hydroxybenzonitrile Customs Data

HS CODE：29269095

2-Fluoro-4-hydroxybenzonitrile Pricemore >>

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Fluorochem	008675-1g	2-Fluoro-4-hydroxybenzonitrile	82380-18-5	98%	1g	￡10.00	2022-02-28
Fluorochem	008675-5g	2-Fluoro-4-hydroxybenzonitrile	82380-18-5	98%	5g	￡11.00	2022-02-28
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F103201-1g	2-Fluoro-4-hydroxybenzonitrile	82380-18-5	99%	1g	¥29.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	F103201-25g	2-Fluoro-4-hydroxybenzonitrile	82380-18-5	99%	25g	¥116.90	2023-09-03
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Alichem	A014002239-250mg	4-Cyano-3-fluorophenol	82380-18-5	97%	250mg	$480.00	2023-09-01
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2-Fluoro-4-hydroxybenzonitrile Production Method

Production Method 1

82380-18-5

Reaction Conditions

1.1 Reagents: Cesium carbonate , Sodium iodide Solvents: Dimethylformamide ; 12 h, 55 °C

Reference

Application of Aryloximes as Solid-Phase Ketone Linkers

Lepore, Salvatore D.; et al, Organic Letters, 2003, 5(1), 7-10

Production Method 2

105942-08-3

82380-18-5

Reaction Conditions

1.1 Reagents: Formic acid , Triethylamine , Oxygen Catalysts: Copper bromide (CuBr) Solvents: Acetonitrile ; 5 min, rt; 48 h, rt

Reference

Synergistic Photo-Copper-Catalyzed Hydroxylation of (Hetero)aryl Halides with Molecular Oxygen

Zhang, Xin; et al, Organic Letters, 2018, 20(3), 708-711

Production Method 3

105942-08-3

82380-18-5

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Water Catalysts: Nickel sulfate (NiSO4) , 4,4′-Dimethoxy-2,2′-bipyridine , 2767997-30-6 Solvents: Acetonitrile ; 24 h, rt
1.2 Reagents: Water ; rt

Reference

Discovery and characterization of a novel perylenephotoreductant for the activation of aryl halides

Li, Min; et al, Journal of Catalysis, 2021, 399, 111-120

Production Method 4

348-27-6

82380-18-5

Reaction Conditions

1.1 Reagents: Sodium acetate , Hydroxyamine hydrochloride Solvents: Formic acid , Water ; 12 h, 80 °C

Reference

One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment

Lin, Hongyan; et al, RSC Advances, 2021, 11(39), 24232-24237

Production Method 5

82380-18-5

Reaction Conditions

Reference

Benzoate derivatives having positive dielectric anisotropy and liquid crystal compositions containing them

, European Patent Organization, , ,

Production Method 6

94610-82-9

191014-55-8

82380-18-5

186590-01-2

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Toluene

Reference

Preparation of cyanofluorophenol from 2,4-difluorobenzonitrile and alcohols

, Japan, , ,

Production Method 7

122927-84-8

82380-18-5

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 8 h, reflux

Reference

Synthesis, mesomorphic and fluorescent properties of 1,3,4-oxadiazoles/thiadiazoles with a terminal 3-fluoro-4-cyanophenyl group

Zhong, Wen-Yue; et al, Tetrahedron, 2023, 144,

Production Method 8

122927-84-8

82380-18-5

Reaction Conditions

1.1 Catalysts: Sodium cyanide Solvents: Dimethylformamide ; 3 - 8 h, reflux

Reference

Study on the preparation of 3-fluoro-4-cyanophenol

Zhuang, Xin-jie; et al, Qingdao Keji Daxue Xuebao, 2003, 24(1), 24-27

Production Method 9

82380-18-5

Reaction Conditions

Reference

Liquid-crystal compositions containing 3-fluoro-4-cyanophenyl trans-4-(4-substituted phenyl)cyclohexanecarboxlates

, Japan, , ,

Production Method 10

1493-27-2

82380-18-5

Reaction Conditions

1.1 Reagents: Hydrogen , Sulfuric acid Catalysts: Hexadecyltrimethylammonium bromide , Tetrabutylammonium bromide , Platinum , Sulfuric acid magnesium salt (1:1) Solvents: Water ; 4 h, 1.6 - 1.8 atm, rt; rt → -5 °C
1.2 Reagents: Sodium nitrite Solvents: Water ; -5 °C; 30 min, 0 - 5 °C
1.3 Reagents: Potassium iodide Catalysts: Sodium thiosulfate Solvents: Water ; 0 - 5 °C; 30 min, 5 °C → 30 °C; 3 h, 40 °C → 60 °C
2.1 Solvents: Dimethylformamide ; 8 h, reflux

Reference

Synthesis, mesomorphic and fluorescent properties of 1,3,4-oxadiazoles/thiadiazoles with a terminal 3-fluoro-4-cyanophenyl group

Zhong, Wen-Yue; et al, Tetrahedron, 2023, 144,

Production Method 11

372-20-3

82380-18-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Iodine , β-Cyclodextrin , Potassium iodide Solvents: Water ; pH 2 - 3, 0 - 5 °C
2.1 Catalysts: Sodium cyanide Solvents: Dimethylformamide ; 3 - 8 h, reflux

Reference

Study on the preparation of 3-fluoro-4-cyanophenol

Zhuang, Xin-jie; et al, Qingdao Keji Daxue Xuebao, 2003, 24(1), 24-27

Production Method 12

3939-09-1

82380-18-5

186590-01-2

Reaction Conditions

1.1 Solvents: Methanol
2.1 Reagents: Aluminum chloride Solvents: Toluene

Reference

Preparation of cyanofluorophenol from 2,4-difluorobenzonitrile and alcohols

, Japan, , ,

2-Fluoro-4-hydroxybenzonitrile Raw materials

2-Fluoro-4-hydroxybenzonitrile Preparation Products

2-Fluoro-4-hydroxybenzonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:82380-18-5)3-Fluoro-4-Cyanophenol

Order Number:A10027

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 14:59

Price ($):250.0

Email:sales@amadischem.com

Product Official Link

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:82380-18-5)2-Fluoro-4-hydroxybenzonitrile

Order Number:sfd22457

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

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Product Official Link

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:82380-18-5)

Order Number:SFD906

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:02

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Email:sales1@senfeida.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

82380-18-5 (2-Fluoro-4-hydroxybenzonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:82380-18-5)3-Fluoro-4-Cyanophenol

Purity:99%

Quantity:500g

Price ($):250.0

Suzhou Senfeida Chemical Co., Ltd

(CAS:82380-18-5)2-Fluoro-4-hydroxybenzonitrile

Purity:99.9%

Quantity:200kg

Price ($):Inquiry